Cas no 90254-20-9 (4-(4-Bromophenyl)thiomorpholine)
4-(4-Bromophenyl)thiomorpholine Chemical and Physical Properties
Names and Identifiers
-
- Thiomorpholine, 4-(4-bromophenyl)-
- 4-(4-bromophenyl)thiomorpholine
- W11939
- A916545
- SCHEMBL16611429
- DTXSID80848240
- 4-(4-bromo-phenyl)-thiomorpholine
- AS-61949
- MFCD18379053
- AKOS027255777
- 90254-20-9
- SMSIAAFKDDBYSH-UHFFFAOYSA-N
- CS-0036258
- DB-379719
- 4-(4-Bromophenyl)thiomorpholine
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- MDL: MFCD18379053
- Inchi: 1S/C10H12BrNS/c11-9-1-3-10(4-2-9)12-5-7-13-8-6-12/h1-4H,5-8H2
- InChI Key: SMSIAAFKDDBYSH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1CCSCC1
Computed Properties
- Exact Mass: 256.98738g/mol
- Monoisotopic Mass: 256.98738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 28.5Ų
4-(4-Bromophenyl)thiomorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323765-1g |
4-(4-Bromophenyl)thiomorpholine |
90254-20-9 | 95% | 1g |
$561 | 2021-06-09 | |
| TRC | B801428-10mg |
4-(4-Bromophenyl)thiomorpholine |
90254-20-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801428-50mg |
4-(4-Bromophenyl)thiomorpholine |
90254-20-9 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B801428-100mg |
4-(4-Bromophenyl)thiomorpholine |
90254-20-9 | 100mg |
$ 250.00 | 2022-06-06 | ||
| abcr | AB487903-250 mg |
4-(4-Bromophenyl)thiomorpholine, 95%; . |
90254-20-9 | 95% | 250MG |
€559.40 | 2023-04-20 | |
| abcr | AB487903-1 g |
4-(4-Bromophenyl)thiomorpholine, 95%; . |
90254-20-9 | 95% | 1g |
€944.30 | 2023-01-04 | |
| Chemenu | CM323765-250mg |
4-(4-Bromophenyl)thiomorpholine |
90254-20-9 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM323765-1g |
4-(4-Bromophenyl)thiomorpholine |
90254-20-9 | 95% | 1g |
$660 | 2024-07-20 | |
| Chemenu | CM323765-5g |
4-(4-Bromophenyl)thiomorpholine |
90254-20-9 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D772565-100mg |
Thiomorpholine, 4-(4-bromophenyl)- |
90254-20-9 | 95% | 100mg |
$200 | 2024-06-06 |
4-(4-Bromophenyl)thiomorpholine Suppliers
4-(4-Bromophenyl)thiomorpholine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-(4-Bromophenyl)thiomorpholine
Thiomorpholine, 4-(4-bromophenyl)-: A Comprehensive Overview
Thiomorpholine, 4-(4-bromophenyl)-, also known by its CAS number 90254-20-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biomedical research. This article delves into the properties, applications, and recent advancements associated with Thiomorpholine, 4-(4-bromophenyl)-, providing a detailed understanding of its role in modern medicine.
The structure of Thiomorpholine is characterized by a six-membered ring containing one sulfur atom and one oxygen atom. The substitution at the 4-position with a 4-bromophenyl group introduces specific chemical properties that make it valuable in various biomedical contexts. This unique structural feature enables the compound to participate in diverse biological interactions, making it a subject of interest for researchers exploring novel drug candidates.
In recent years, there has been a growing emphasis on the development of Thiomorpholine derivatives as potential therapeutic agents. Studies have demonstrated that these derivatives exhibit promising activity in several disease models, including inflammation and cancer. The incorporation of the 4-bromophenyl group has been shown to enhance the pharmacokinetic properties of the compound, improving its bioavailability and stability in vivo.
The research into Thiomorpholine, 4-(4-bromophenyl)- has also explored its potential as a template for drug design. Its flexible structure allows for easy modification at various positions, enabling the creation of analogs with tailored biological activities. This flexibility makes it an attractive candidate for researchers seeking to develop drugs with specific mechanisms of action.
One of the most notable advancements in the study of Thiomorpholine derivatives is their application in targeted drug delivery systems. The presence of the 4-bromophenyl group has been exploited to facilitate the attachment of targeting ligands, such as antibodies or peptides, which can direct the compound specifically to disease sites. This approach has shown great promise in enhancing the efficacy and reducing the side effects of therapeutic agents.
Beyond its role in drug development, Thiomorpholine has also been investigated for its potential as a diagnostic agent. Its unique chemical properties enable it to act as a probe in imaging techniques, such as MRI or PET scans, providing valuable insights into disease progression and treatment response.
In conclusion, Thiomorpholine, 4-(4-bromophenyl)- represents a significant compound in the field of pharmaceutical chemistry. Its unique structure, combined with its versatile properties, positions it as a valuable tool in the development of novel therapeutic and diagnostic agents. As research continues to uncover new applications and mechanisms of action, Thiomorpholine derivatives are expected to play an increasingly important role in the advancement of biomedical science.
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